Cas no 2229668-09-9 (1-4-(furan-2-yl)-3-methylbut-3-en-1-ylcyclopropan-1-ol)

• Product Name: 1-4-(furan-2-yl)-3-methylbut-3-en-1-ylcyclopropan-1-ol
• CAS No: 2229668-09-9
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 6593378
• PubChem ID: 165783001
• Update Time: 2025-05-20

1-4-(furan-2-yl)-3-methylbut-3-en-1-ylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-4-(furan-2-yl)-3-methylbut-3-en-1-ylcyclopropan-1-ol
• EN300-1801478
• 1-[4-(furan-2-yl)-3-methylbut-3-en-1-yl]cyclopropan-1-ol
• 2229668-09-9

• Inchi： 1S/C12H16O2/c1-10(4-5-12(13)6-7-12)9-11-3-2-8-14-11/h2-3,8-9,13H,4-7H2,1H3/b10-9+
• InChI Key： BLKOKBCOEGXNHT-MDZDMXLPSA-N
• SMILES： OC1(CC/C(=C/C2=CC=CO2)/C)CC1

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33.4Ų

Additional information on 1-4-(furan-2-yl)-3-methylbut-3-en-1-ylcyclopropan-1-ol

Compound CAS No 2229668-09-9: 1-(4-(furan-2-yl)-3-methylbut-3-en-1-yl)cyclopropanol

The compound with CAS No 2229668-09-9, commonly referred to as 1-(4-(furan-2-yl)-3-methylbut-3-en-1-yl)cyclopropanol, is a structurally complex organic molecule that has garnered attention in the fields of organic synthesis and materials science. This compound is characterized by its unique combination of a cyclopropane ring and a substituted furan moiety, making it a valuable substrate for various chemical transformations. Recent studies have highlighted its potential applications in drug discovery and advanced material synthesis.

Cyclopropane rings are known for their inherent strain, which often leads to reactivity in chemical reactions. In this compound, the cyclopropane ring is attached to a hydroxyl group (-OH), forming a cyclopropanol structure. The presence of the hydroxyl group introduces additional functional diversity, enabling this compound to participate in a wide range of reactions, including nucleophilic substitutions and oxidations. The furan ring, on the other hand, adds aromaticity and potential for conjugation, which can influence the electronic properties of the molecule.

Recent research has focused on the synthesis of this compound using novel catalytic methods. For instance, advancements in asymmetric catalysis have allowed for the enantioselective synthesis of 1-(4-(furan-2-yl)-3-methylbut-3-en-1-yllcyclopropanol, paving the way for its use in chiral drug intermediates. Additionally, studies have explored its reactivity under various conditions, revealing its potential as a building block for constructing complex molecular architectures.

In terms of applications, this compound has shown promise in the development of bioactive molecules. Its unique structure allows for interactions with biological targets, such as enzymes and receptors, making it a candidate for drug discovery programs. Furthermore, its ability to undergo multiple reaction pathways makes it versatile in organic synthesis.

From an environmental standpoint, researchers have also investigated the biodegradation and toxicity profiles of 1-(4-(furan--ylden-but-en-yllcyclopropenol). These studies are crucial for understanding its impact on ecosystems and ensuring its safe use in industrial applications.

Looking ahead, the integration of computational chemistry tools with experimental studies is expected to further elucidate the properties of this compound. Advanced modeling techniques can provide insights into its electronic structure and reactivity, enabling more efficient synthetic strategies.

In conclusion, CAS No 2229668--09--9 represents a significant advancement in organic chemistry due to its unique structure and diverse applications. As research continues to uncover its full potential, this compound is poised to play a pivotal role in both academic and industrial settings.